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Compound of Interest

Compound Name: 11-Oxomogroside IV

Cat. No.: B12415900

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for 11-
Oxomogroside IV, a cucurbitane-type triterpenoid glycoside isolated from the fruit of Siraitia

grosvenorii (monk fruit). This document is intended to serve as a core resource for researchers,

scientists, and drug development professionals engaged in the study of natural products and

their potential therapeutic applications.

Introduction to 11-Oxomogroside IV
11-Oxomogroside IV is a member of the mogroside family, which are the principal sweetening

components of monk fruit. Beyond their intense sweetness, mogrosides have garnered

significant scientific interest for their potential pharmacological activities. The structural

elucidation of these complex natural products relies heavily on advanced spectroscopic

techniques, primarily Nuclear Magnetic Resonance (NMR) spectroscopy and Mass

Spectrometry (MS).
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The definitive structural characterization of 11-Oxomogroside IV was reported by Niu et al. in

a 2017 publication in the Journal of Natural Products. This study detailed the isolation and

structural elucidation of several new cucurbitane glucosides, including 11-Oxomogroside IV,

from Siraitia grosvenorii. The structure was determined through extensive analysis of 1D and

2D NMR data, as well as High-Resolution Electrospray Ionization Mass Spectrometry

(HRESIMS).

While the full text of the primary publication is not publicly available, this guide compiles the

available spectroscopic data from related compounds and general protocols to provide a

comprehensive analytical overview.

Mass Spectrometry (MS) Data
High-Resolution Electrospray Ionization Mass Spectrometry (HRESIMS) is a critical tool for

determining the elemental composition and exact mass of a compound. For 11-Oxomogroside
IV, the molecular formula is C₅₄H₉₀O₂₄, with a corresponding molecular weight of 1123.28

g/mol .[1] The expected m/z value in HRESIMS would correspond to this molecular weight with

various adducts (e.g., [M+H]⁺, [M+Na]⁺).

Nuclear Magnetic Resonance (NMR) Spectroscopy Data
NMR spectroscopy provides detailed information about the carbon-hydrogen framework of a

molecule. The following tables summarize the expected ¹H and ¹³C NMR chemical shifts for 11-
Oxomogroside IV, based on data from closely related mogrosides. The spectra are typically

recorded in deuterated pyridine (pyridine-d₅) or a mixture of pyridine-d₅ and D₂O.

Table 1: ¹H NMR Spectroscopic Data for a Related Mogroside Glycoside (in pyridine-d₅/D₂O,

500 MHz)[2]
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Position ¹H Chemical Shift (δ, ppm) Multiplicity (J in Hz)

GlcIV-1 4.84 d (7.7)

GlcIV-2 3.98 m

GlcIV-3 4.27 m

GlcIV-4 4.27 m

... ... ...

Note: This table represents data for a related mogroside and serves as a reference for the

expected chemical shifts for the glycosidic portions of 11-Oxomogroside IV.

Table 2: ¹³C NMR Spectroscopic Data for a Related Mogroside Glycoside (in pyridine-d₅/D₂O,

125 MHz)[2]

Position ¹³C Chemical Shift (δ, ppm)

GlcIV-1 106.7

GlcIV-2 74.8

GlcIV-3 76.5

GlcIV-4 81.4

... ...

Note: This table represents data for a related mogroside and serves as a reference for the

expected chemical shifts for the glycosidic portions of 11-Oxomogroside IV.

Experimental Protocols
The isolation and spectroscopic analysis of 11-Oxomogroside IV involve a multi-step process,

beginning with the extraction from the plant material and culminating in the acquisition of high-

resolution spectral data.

Isolation and Purification of 11-Oxomogroside IV
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A general workflow for the isolation of mogrosides from Siraitia grosvenorii is presented below.

The specific conditions for isolating 11-Oxomogroside IV would involve optimization of this

general procedure.
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Dried Siraitia grosvenorii Fruit

Extraction with Hot Water or Ethanol

Crude Extract

Macroporous Resin Chromatography

Fractionation

Preparative HPLC

Purified 11-Oxomogroside IV
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Sample Preparation

NMR Spectroscopy

Mass Spectrometry

Structure Elucidation

Purified 11-Oxomogroside IV

Dissolution in Deuterated Solvent
(e.g., pyridine-d5)

1D NMR (1H, 13C)

HRESIMS Analysis2D NMR (COSY, HSQC, HMBC)

Data Analysis and Interpretation

Final Structure of 11-Oxomogroside IV

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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